2-Chloro-4-(4-methoxycarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-4-(4-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C15H11ClO4/c1-20-15(19)10-4-2-9(3-5-10)11-6-7-12(14(17)18)13(16)8-11/h2-8H,1H3,(H,17,18)
• InChI Key: DNKIKJXCYXYOPC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C2=CC(=C(C=C2)C(=O)O)Cl
• Molecular Formula: C15H11ClO4
• DSSTOX Substance ID: DTXSID10690719
• Molecular Weight: 290.70 g/mol
• CAS RN: 1261991-17-6

Description

2-Chloro-4-(4-methoxycarbonylphenyl)benzoic acid, 95% (abbreviated as CMCPBA) is an organic compound that is widely used in scientific research and lab experiments. It is a white crystalline solid that is odorless and has a melting point of about 230-232°C. CMCPBA is a versatile compound that can be used in various types of experiments and applications due to its unique properties.

Scientific Research Applications

2-Chloro-4-(4-methoxycarbonylphenyl)benzoic acid, 95% has a wide range of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers, and as a ligand in coordination chemistry. 2-Chloro-4-(4-methoxycarbonylphenyl)benzoic acid, 95% is also used in the synthesis of pharmaceuticals, as a corrosion inhibitor, as a plant growth regulator, and as a flame retardant.

Mechanism of Action

The mechanism of action of 2-Chloro-4-(4-methoxycarbonylphenyl)benzoic acid, 95% is not fully understood. It is believed that its reactivity is due to its ability to form strong hydrogen bonds with other molecules, which leads to the formation of stable complexes. It is also believed that its reactivity is enhanced by its resonance-stabilized carboxylic acid group.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Chloro-4-(4-methoxycarbonylphenyl)benzoic acid, 95% are not well understood. However, it is known that 2-Chloro-4-(4-methoxycarbonylphenyl)benzoic acid, 95% can act as an inhibitor of certain enzymes, such as cyclooxygenase and lipoxygenase. It is also known to interfere with the metabolism of certain drugs, such as warfarin and indomethacin.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-Chloro-4-(4-methoxycarbonylphenyl)benzoic acid, 95% in lab experiments is its high purity level, which makes it suitable for a wide range of applications. However, it is important to note that 2-Chloro-4-(4-methoxycarbonylphenyl)benzoic acid, 95% is a volatile compound and can be easily degraded by light and heat. It is also important to note that 2-Chloro-4-(4-methoxycarbonylphenyl)benzoic acid, 95% can react with certain compounds and may cause unwanted side reactions.

Future Directions

The future of 2-Chloro-4-(4-methoxycarbonylphenyl)benzoic acid, 95% is promising as it is being increasingly used in various scientific research applications. Possible future directions for 2-Chloro-4-(4-methoxycarbonylphenyl)benzoic acid, 95% include its use as a catalyst in the synthesis of polymers, its use as a corrosion inhibitor, its use as a flame retardant, its use as a plant growth regulator, and its use as a ligand in coordination chemistry. It is also possible that 2-Chloro-4-(4-methoxycarbonylphenyl)benzoic acid, 95% could be used in the synthesis of pharmaceuticals and other compounds.

Synthesis Methods

The synthesis of 2-Chloro-4-(4-methoxycarbonylphenyl)benzoic acid, 95% can be done through a two-step process. The first step involves the reaction of 4-methoxycarbonylphenol with 2-chlorobenzoyl chloride in the presence of anhydrous sodium acetate and acetic acid. The second step involves the reaction of the product of the first step with sodium methoxide in methanol. The reaction yields 2-Chloro-4-(4-methoxycarbonylphenyl)benzoic acid, 95% in a 95% purity level.